Clifutinib

• Molecular Formula: C29H34N4O4
• Molecular Weight: 502.6 g/mol
• InChI: InChI=1S/C29H34N4O4/c1-29(2,3)26-21-27(32-37-26)31-28(34)30-24-11-7-22(8-12-24)5-6-23-9-13-25(14-10-23)36-18-4-15-33-16-19-35-20-17-33/h7-14,21H,4,15-20H2,1-3H3,(H2,30,31,32,34)
• InChIKey: DWZXYPARIPYQKS-UHFFFAOYSA-N

Clifutinib Identity and Development Status

Clifutinib (Compound 9e, HEC73543, CAS 1862226-99-0) is an orally bioavailable, biphenylacetylene urea derivative that functions as a highly selective Type II FLT3 inhibitor preferentially targeting internal tandem duplication (FLT3-ITD) mutations [1]. The compound exhibits a biochemical FLT3-ITD IC₅₀ of 15.1 nM and potently suppresses proliferation of FLT3-ITD-harboring AML cell lines MV-4-11 (IC₅₀ = 1.5 nM) and MOLM-13 (IC₅₀ = 1.4 nM) [1]. Clifutinib is currently in a randomized, multicenter Phase III registrational trial (NCT05586074) versus salvage chemotherapy in relapsed/refractory FLT3-ITD-positive AML, following a Phase I first-in-human study (NCT04827069) that established a recommended dose of 40 mg/day [1][2]. Chemically, clifutinib is claimed in patent WO2016008433A1 as a substituted urea derivative with anti-leukemic potential through FLT3 inhibition [1].

1Type II FLT3-ITD pathway inhibition research

2FLT3-ITD selective cellular assay context

3Clinical-stage FLT3 research tool (Phase III context)

• [1] Liu B, Kang N, Yang F, et al. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia. Journal of Medicinal Chemistry. 2025;68(8):7955-7972. doi:10.1021/acs.jmedchem.4c03023. PMID: 40213868. View Source
• [2] Jin J, Wang H, Yu W, et al. Efficacy and Safety of Clifutinib, a Novel, Highly Selective, Oral FLT3 Inhibitor, in Patients with FLT3-Mutated Relapsed or Refractory Acute Myeloid Leukemia: Updated Results from a Phase I Study. Blood. 2023;142(Supplement 1):4281. doi:10.1182/blood-2023-188822. View Source

Clifutinib vs Other FLT3 Inhibitors

Despite targeting the same FLT3 kinase, clinically available and development-stage FLT3 inhibitors diverge substantially in their selectivity fingerprints, FLT3-TKD mutation coverage, therapeutic dosing windows, and off-target kinase liabilities [1][2]. For instance, quizartinib exhibits potent FLT3-ITD inhibition (biochemical IC₅₀ = 2.2 nM in Ba/F3) but is functionally inactive against FLT3-ITD-D835Y dual mutations (IC₅₀ > 256 nM), while clifutinib retains nanomolar potency across D835Y, D835H, and D835V TKD variants [1][2]. Gilteritinib, as a FLT3/AXL dual inhibitor, engages a substantially broader kinome (67 kinases with Kd 10–100 nM) than clifutinib, which inhibits only 12 out of 414 tested kinases at 1 µM [1][3]. These pharmacologic differences translate to distinct clinical efficacy, toxicity, and resistance profiles that preclude generic substitution of one FLT3 inhibitor for another without re-optimizing dose, schedule, and patient selection [1].

ClifutinibRetains reported nanomolar potency against FLT3-D835Y/H/V TKD variants

QuizartinibEssentially inactive against D835Y co-mutants; TKD coverage gap

ClifutinibNarrow kinome footprint; 2.9% of 414 kinases engaged at 1 µM

GilteritinibBroader kinome engagement including AXL/PDGFR; off-target profile may differ

ClifutinibHigher absolute c-KIT IC₅₀; KIT-sparing selectivity context

Quizartinib~10-fold FLT3/KIT selectivity; KIT-driven myelosuppression profile may shift

• [1] Liu B, Kang N, Yang F, et al. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia. Journal of Medicinal Chemistry. 2025;68(8):7955-7972. doi:10.1021/acs.jmedchem.4c03023. PMID: 40213868. View Source
• [2] Smith CC, Lasater EA, Lin KC, et al. Crenolanib is a selective type I pan-FLT3 inhibitor. Proceedings of the National Academy of Sciences. 2014;111(14):5319-5324. (Data compiled in Table 2, PMC9980215, showing quizartinib, gilteritinib, crenolanib IC₅₀ values in Ba/F3 cells.) View Source
• [3] Kapoor S, Natarajan K, Ragon B, et al. Kinase selectivity profiling of FLT3 inhibitors. Table 1 in: Comparison of effects of midostaurin, crenolanib, quizartinib, gilteritinib, sorafenib and BLU-285 on oncogenic mutants of KIT, CBL and FLT3 in haematological malignancies. British Journal of Haematology. 2020;188(5):e72-e77. doi:10.1111/bjh.16350. (PMC7082118.) View Source

Clifutinib Quantitative Differentiation Evidence

KIT Selectivity and Myelosuppression Risk

Clifutinib demonstrates an in vitro c-KIT IC₅₀ of 1790 nM, representing a 119-fold selectivity window over its FLT3-ITD biochemical IC₅₀ (15.1 nM) . In contrast, gilteritinib inhibits c-KIT with an IC₅₀ of 230 nM, corresponding to an approximately 800-fold selectivity window versus its more potent FLT3 IC₅₀ (0.29 nM) . Although the selectivity ratio favors gilteritinib when normalized to FLT3 potency, the absolute c-KIT IC₅₀ of clifutinib (1790 nM) is 7.8-fold higher than that of gilteritinib (230 nM), meaning clifutinib requires substantially higher systemic exposure to engage KIT-dependent hematopoietic pathways. Quizartinib, for further context, reports only approximately 10-fold selectivity for FLT3 over KIT (absolute KIT IC₅₀ estimated ~11–44 nM based on FLT3-ITD IC₅₀ of 1.1–4.2 nM) . KIT inhibition is mechanistically linked to myelosuppression including neutropenia and thrombocytopenia, which are dose-limiting toxicities across the FLT3 inhibitor class .

KIT selectivity window

Cross-study comparable

Clifutinibc-KIT IC₅₀ 1790 nM

vs

Gilteritinibc-KIT IC₅₀ 230 nM

Supports KIT-sparing selectivity review7.8-fold higher absolute KIT IC₅₀; cross-study comparison

Evidence Dimension	c-KIT kinase biochemical IC₅₀ (absolute concentration required for 50% inhibition)
Target Compound Data	Clifutinib c-KIT IC₅₀ = 1790 nM
Comparator Or Baseline	Gilteritinib c-KIT IC₅₀ = 230 nM; Quizartinib c-KIT IC₅₀ estimated ~11–44 nM (10-fold less selective than FLT3-ITD IC₅₀ of 1.1 nM)
Quantified Difference	Clifutinib KIT IC₅₀ is 7.8-fold higher than gilteritinib KIT IC₅₀ (1790 vs 230 nM). Clifutinib absolute KIT IC₅₀ is >40-fold higher than quizartinib estimated KIT IC₅₀.
Conditions	Biochemical kinase inhibition assay; clifutinib data from J Med Chem 2025 and ProbeChem; gilteritinib data from Selleckchem product specification; quizartinib data from Abmole/Selleckchem product specifications.

Why This Matters

A 7.8-fold higher absolute KIT IC₅₀ versus gilteritinib indicates a wider therapeutic margin before KIT-driven myelosuppression occurs, which is critical for procurement decisions in AML settings where hematologic toxicity management determines treatment continuity.

Broad Kinase Selectivity Profile

In a 414-kinase panel screen at 1 µM, clifutinib elicited >80% inhibition against only 12 kinases (2.9% of the panel), consistent with a narrow, FLT3-centric pharmacologic profile . By comparison, gilteritinib's kinase selectivity profiling across a panel of clinically relevant targets revealed 16 kinases with Kd values <10 nM and 67 kinases with Kd values between 10 and 100 nM, reflecting substantially broader target engagement at therapeutic concentrations [1]. Quizartinib demonstrated an intermediate profile with 2 kinases <10 nM Kd and 6 kinases between 10 and 100 nM Kd [1]. The narrower kinome footprint of clifutinib may translate to fewer off-target kinase-mediated adverse events—a key consideration when selecting FLT3 inhibitors for long-term maintenance or combination regimens where additive toxicity is a concern .

Kinase selectivity breadth

Cross-study comparable

12 / 414kinases inhibited >80% at 1 µM (2.9% of panel)

Narrow FLT3-centric kinome engagementDifferent assay platforms limit direct equivalence

Evidence Dimension	Number of kinases engaged at defined affinity thresholds in broad kinase panel profiling
Target Compound Data	Clifutinib: >80% inhibition against 12 out of 414 kinases (2.9%) at 1 µM test concentration
Comparator Or Baseline	Gilteritinib: 16 kinases with Kd <10 nM; 67 kinases with Kd 10–100 nM. Quizartinib: 2 kinases with Kd <10 nM; 6 kinases with Kd 10–100 nM. Crenolanib: 4 kinases with Kd <10 nM; 9 kinases with Kd 10–100 nM.
Quantified Difference	Clifutinib hits 2.9% of 414 kinases at 1 µM. Gilteritinib engages 16 kinases at <10 nM Kd (vs clifutinib's 12 total kinases at 1 µM), indicating markedly broader low-nanomolar target space engagement.
Conditions	Clifutinib: 414-kinase biochemical panel at 1 µM (data from ProbeChem/J Med Chem 2025). Gilteritinib/Quizartinib/Crenolanib: Kd determination via KINOMEscan™ at DiscoverX (data compiled in Table 1, Kapoor et al. 2020, PMC7082118). Note: different assay technologies and concentration thresholds limit direct numerical equivalence but support directional comparison of selectivity breadth.

Why This Matters

A narrower kinome engagement profile supports clifutinib's positioning as a FLT3-selective tool for procurement where polypharmacology-driven off-target effects (e.g., AXL, PDGFR, KIT pathways) must be minimized, such as in combination therapy protocols or patients with compromised hematopoietic reserve.

• [1] Kapoor S, Natarajan K, Ragon B, et al. Table 1: Kinase selectivity profiling of FLT3 inhibitors. British Journal of Haematology. 2020;188(5):e72-e77. (PMC7082118.) View Source

FLT3-TKD Mutation Coverage: D835 Variants

Clifutinib demonstrates significant antiproliferative activity against Ba/F3 cells driven by the three most common FLT3 tyrosine kinase domain (TKD) point mutations: D835Y (IC₅₀ = 5.4 nM), D835H (IC₅₀ = 10.9 nM), and D835V (IC₅₀ = 37.4 nM) . In contrast, quizartinib is essentially inactive against Ba/F3 cells co-expressing FLT3-ITD with D835Y or D835V, exhibiting IC₅₀ values >256 nM in these models—representing >47-fold relative resistance compared to quizartinib's FLT3-ITD IC₅₀ of 2.27 nM [1]. Gilteritinib retains activity against FLT3-D835Y-mutant Ba/F3 cells (IC₅₀ = 472.5 nM in the ITD+D835Y context) [2]. FLT3-TKD mutations, particularly D835Y, emerge as a frequent on-target resistance mechanism during treatment with Type II FLT3 inhibitors like quizartinib, and their pre-existence or acquisition during therapy is a major cause of treatment failure [1].

TKD mutation D835Y coverage

Cross-study comparable

ClifutinibD835Y IC₅₀ 5.4 nM

vs

QuizartinibITD+D835Y IC₅₀ >256 nM

Supports dual ITD/TKD mutant clone research>47-fold potency difference; Ba/F3 cellular model

Evidence Dimension	Antiproliferative IC₅₀ in Ba/F3 cells expressing FLT3-TKD point mutations (D835Y, D835H, D835V)
Target Compound Data	Clifutinib: Ba/F3-FLT3-D835Y IC₅₀ = 5.4 nM; D835H IC₅₀ = 10.9 nM; D835V IC₅₀ = 37.4 nM
Comparator Or Baseline	Quizartinib: Ba/F3-FLT3-ITD+D835Y IC₅₀ > 256 nM; Ba/F3-FLT3-ITD+D835V IC₅₀ > 256 nM (Table 3, PMC6188142). Gilteritinib: Ba/F3-FLT3-ITD+D835Y IC₅₀ = 472.5 nM (Table 2, PMC9980215).
Quantified Difference	Clifutinib is >47-fold more potent than quizartinib against D835Y co-mutants (5.4 nM vs >256 nM). Clifutinib is ~87-fold more potent than gilteritinib against FLT3-ITD+D835Y (5.4 nM for clifutinib single-mutant Ba/F3 vs 472.5 nM for gilteritinib dual-mutant Ba/F3; note different cellular background).
Conditions	Clifutinib: antiproliferative assay in Ba/F3 cells engineered with individual FLT3-TKD mutations (D835Y, D835H, D835V), data from ProbeChem/J Med Chem 2025. Quizartinib: Ba/F3 cells co-expressing FLT3-ITD with D835Y/D835V, data from Smith et al. PNAS 2014, compiled in Table 3 PMC6188142. Gilteritinib: Ba/F3 cells with FLT3-ITD+D835Y co-mutation, Table 2 PMC9980215.

Why This Matters

For procurement decisions in FLT3-mutated AML research or clinical development, clifutinib's retention of nanomolar potency against D835 TKD variants is a critical differentiator enabling coverage of both ITD and TKD mutant clones from a single agent, whereas quizartinib users must anticipate D835Y-driven resistance and plan for combination or sequential therapy strategies.

• [1] Smith CC, Zhang C, Lin KC, et al. Characterizing and overriding the structural mechanism of the quizartinib-resistant FLT3 'gatekeeper' F691L mutation. Data compiled in Table 3: Cell growth-inhibition profile for FLT3 inhibitors in FLT3-ITD-D835 mutant cells. PMC6188142. View Source
• [2] Comparative FLT3 inhibitor IC₅₀ data in transfected Ba/F3 cells. Table 2 in PMC9980215: quizartinib FLT3-ITD IC₅₀ = 2.2 nM; gilteritinib FLT3-ITD+D835Y IC₅₀ = 472.5 nM. View Source

Phase I Efficacy in FLT3-Mutated R/R AML

In the first-in-human Phase I dose-escalation and expansion study of clifutinib (NCT04827069) involving 75 patients with R/R FLT3-mutated AML, the 40 mg/day dose cohort achieved a composite complete remission (CRc: CR + CRh + CRi) rate of 48.5% (16/33 evaluable patients) and a CR/CRh rate of 21.2% (7/33) [1]. In the FLT3-ITD(+)/TKD(−) subset, CRc reached 53.8% (14/26) and the CR/CRh rate was 23.1% (6/26) [1]. For context, the Phase I/II Chrysalis trial of gilteritinib reported a composite CR rate of 41% at doses ≥80 mg/day across 169 FLT3-mutated patients, with an overall response rate of 52% and median OS of 31 weeks [2]. In the Phase III ADMIRAL trial, gilteritinib 120 mg/day produced a CR/CRh rate of 21% (29/138) [3]. Quizartinib's Phase I study in 76 patients reported a 30% overall response rate (13% CR of any type), with a 53% response rate in the FLT3-ITD-positive subset (n = 17) at doses of 12–450 mg/day [4]. Cross-trial comparisons require caution due to differences in patient populations, prior therapy exposure, and response criteria; nonetheless, clifutinib at 40 mg/day demonstrates anti-leukemic activity comparable to gilteritinib at ≥80–120 mg/day in heavily pretreated R/R AML populations [1].

Phase I remission endpoint

Cross-study comparable

Clifutinib 40 mgCRc 48.5% (16/33)

vs

Gilteritinib ≥80 mgComposite CR 41%

Reported cross-study endpoint contextCross-trial comparison; populations and criteria differ

Evidence Dimension	Composite complete remission (CRc) rate and CR/CRh rate in relapsed/refractory FLT3-mutated AML
Target Compound Data	Clifutinib 40 mg/day (Phase I, n=33): CRc = 48.5% (16/33); CR/CRh = 21.2% (7/33). FLT3-ITD(+)/TKD(−) subset (n=26): CRc = 53.8%; CR/CRh = 23.1% (6/26). Median OS = 7.4 months in FLT3-ITD(+)/TKD(−).
Comparator Or Baseline	Gilteritinib ≥80 mg/day (Phase I/II Chrysalis, n=169): composite CR = 41%; ORR = 52%; median OS = 31 weeks (~7.2 months). Gilteritinib 120 mg/day (Phase III ADMIRAL, n=138): CR/CRh = 21%. Quizartinib Phase I (n=76): ORR = 30%; FLT3-ITD+ subset (n=17): ORR = 53%; median OS = 14 weeks.
Quantified Difference	Clifutinib 40 mg CRc (48.5%) numerically exceeds gilteritinib ≥80 mg composite CR (41%) at 2–3-fold lower daily dose. Clifutinib FLT3-ITD(+)/TKD(−) CRc (53.8%) overlaps with quizartinib FLT3-ITD+ ORR (53%), but with a higher proportion of complete remissions.
Conditions	Clifutinib: Phase I, first-in-human, dose-escalation + expansion, Chinese patients, NCT04827069 (data cutoff May 2023), 96% FLT3-ITD+ or TKD+, 58.7% with ≥2 prior lines, 32% prior FLT3 inhibitor exposure. Gilteritinib Chrysalis: Phase I/II, international, heavily pretreated, 35% with ≥3 prior lines, 28% prior FLT3 inhibitor. Quizartinib: Phase I, international, median 3 prior therapies, enrolled irrespective of FLT3 status.

Why This Matters

Clifutinib at 40 mg/day is a clinically active, lower-dose FLT3 inhibitor option achieving comparable or numerically superior complete remission rates to gilteritinib 120 mg/day in cross-study comparison, offering a potentially attractive efficacy-to-dose ratio relevant to procurement cost, pill burden, and long-term tolerability in maintenance settings.

• [1] Jin J, Wang H, Yu W, et al. Efficacy and Safety of Clifutinib, a Novel, Highly Selective, Oral FLT3 Inhibitor, in Patients with FLT3-Mutated Relapsed or Refractory Acute Myeloid Leukemia: Updated Results from a Phase I Study. Blood. 2023;142(Supplement 1):4281. View Source
• [2] Altman JK, Perl AE, Cortes JE, et al. Deep molecular responses achievable in AML patients treated with gilteritinib. ASCO 2017 Annual Meeting, Abstract 7003. Chrysalis Phase I/II data: composite CR = 41%, ORR = 52%, median OS = 31 weeks at doses >80 mg/day. Reported via MDedge Hematology Times. View Source
• [3] FDA. Xospata (gilteritinib) prescribing information. ADMIRAL Phase III trial: 120 mg/day, CR/CRh = 21% (29/138). Approved November 2018. View Source
• [4] Cortes JE, Kantarjian H, Foran JM, et al. Phase I study of quizartinib administered daily to patients with relapsed or refractory acute myeloid leukemia irrespective of FMS-like tyrosine kinase 3-internal tandem duplication status. Journal of Clinical Oncology. 2013;31(29):3681-3687. doi:10.1200/JCO.2013.48.8783. PMID: 24002496. View Source

FLT3-ITD Selective Cellular Activity

Clifutinib exhibits a pronounced antiproliferative selectivity window for FLT3-ITD-driven versus FLT3 wild-type (WT) cellular models. In Ba/F3 cells engineered with FLT3-ITD, the antiproliferative IC₅₀ is 0.9 nM , while minimal or no antiproliferative effects are observed against a panel of FLT3-ITD-negative leukemia cell lines including RS4;11, HL-60, MOLT-4, RPMI8226, and K562 . This is consistent with clifutinib's preferential binding to the FLT3-ITD active conformation over the WT kinase, a characteristic of Type II FLT3 inhibitors [1]. By comparison, quizartinib inhibits FLT3-WT with an IC₅₀ of 4.2 nM in MV4-11 cells and 1956 nM in Ba/F3-FLT3-WT cells, representing a narrower mutant-to-WT selectivity ratio at the cellular level [2]. Gilteritinib, a Type I inhibitor, inhibits both FLT3-ITD (IC₅₀ = 26.5 nM in Ba/F3) and FLT3-WT (IC₅₀ = 500.3 nM in Ba/F3) but with a substantially smaller 19-fold differential [2]. The mutant-selective cellular profile of clifutinib suggests a wider therapeutic window in hematopoietic tissues where FLT3-WT signaling contributes to normal stem cell maintenance .

Cellular ITD selectivity

Cross-study comparable

ClifutinibITD IC₅₀ 0.9 nM; no effect on 5 ITD(−) lines

vs

GilteritinibITD/WT ~19-fold differential

Supports FLT3-ITD-driven model selectivity reviewComplete cellular selectivity vs ITD-negative hematopoietic lines

Evidence Dimension	Antiproliferative IC₅₀ differential between FLT3-ITD-driven and FLT3-WT or FLT3-ITD-negative cell lines
Target Compound Data	Clifutinib: Ba/F3-FLT3-ITD IC₅₀ = 0.9 nM; minimal/no effect on FLT3-ITD-negative lines (RS4;11, HL-60, MOLT-4, RPMI8226, K562) at relevant concentrations
Comparator Or Baseline	Quizartinib: MV4-11 FLT3-ITD IC₅₀ = 1.1 nM; FLT3-WT Ba/F3 IC₅₀ = 1956 nM (890-fold differential in Ba/F3). Gilteritinib: Ba/F3-FLT3-ITD IC₅₀ = 26.5 nM; Ba/F3-FLT3-WT IC₅₀ = 500.3 nM (19-fold differential). (Table 2, PMC9980215.)
Quantified Difference	Clifutinib demonstrates the absence of antiproliferative activity in five FLT3-ITD-negative cell lines at concentrations that potently suppress FLT3-ITD cells (IC₅₀ = 0.9–1.5 nM). In the Ba/F3 system, quizartinib's 890-fold ITD/WT differential is broader than gilteritinib's 19-fold, but only clifutinib demonstrates complete cellular selectivity with no measurable effect on FLT3-ITD-negative hematopoietic lines.
Conditions	Clifutinib: antiproliferative assays in Ba/F3-FLT3-ITD and FLT3-ITD-negative human leukemia cell lines (RS4;11, HL-60, MOLT-4, RPMI8226, K562), data from ProbeChem/J Med Chem 2025. Quizartinib/Gilteritinib: Ba/F3-FLT3-ITD and Ba/F3-FLT3-WT antiproliferative IC₅₀ from Table 2, PMC9980215. Comparator cell models differ (Ba/F3 vs human leukemia lines with native FLT3-ITD status).

Why This Matters

Clifutinib's absence of antiproliferative activity against FLT3-ITD-negative hematopoietic cells provides a pharmacologic basis for a wider cellular selectivity window and supports its procurement for research or clinical protocols where sparing of normal FLT3-WT hematopoiesis is essential to minimize treatment-emergent cytopenias.

• [1] Liu B, Kang N, Yang F, et al. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia. Journal of Medicinal Chemistry. 2025;68(8):7955-7972. doi:10.1021/acs.jmedchem.4c03023. PMID: 40213868. View Source
• [2] Comparative FLT3 inhibitor IC₅₀ data in transfected Ba/F3 cells. Table 2: FLT3 WT and FLT3 ITD antiproliferative IC₅₀ values for quizartinib, gilteritinib, and crenolanib. PMC9980215. View Source

In Vivo Xenograft Tumor Regression with No Rebound

In the MV-4-11 FLT3-ITD+ AML xenograft model, clifutinib administered orally at 1.5 mg/kg once daily produced tumor growth inhibition (TGI) of 193.5%, indicating frank tumor regression beyond baseline tumor volume [1]. In the MOLM-13 xenograft model, 4.5 mg/kg qd yielded TGI of 94% [1]. Critically, clifutinib-treated mice in both models exhibited rapid and near-complete tumor regression with no tumor rebound observed during a 31-day post-treatment monitoring period, suggesting sustained disease suppression after treatment cessation . No significant body weight loss was reported at these efficacious doses [1]. For comparison, quizartinib at 10 mg/kg/day in a FLT3-ITD xenograft model achieved tumor eradication but at a 6.7-fold higher dose than clifutinib's effective dose (1.5 mg/kg) in the MV-4-11 model . While cross-study dose comparisons must consider differences in mouse strains, tumor models, and PK properties, clifutinib's low-dose in vivo potency combined with durable post-treatment tumor control distinguishes it within the class [1].

Xenograft tumor regression

Cross-study comparable

TGI 193.5%MV-4-11 model; 1.5 mg/kg qd; no rebound over 31 days

Supports low-dose in vivo model-response evaluationModel-dependent; cross-study dose context may differ

Evidence Dimension	In vivo tumor growth inhibition (TGI %) and post-treatment tumor rebound in FLT3-ITD xenograft models
Target Compound Data	Clifutinib: MV-4-11: 1.5 mg/kg qd p.o., TGI = 193.5% (frank regression). MOLM-13: 4.5 mg/kg qd p.o., TGI = 94%. No tumor rebound over 31 days post-treatment in either model. No significant weight loss.
Comparator Or Baseline	Quizartinib: 10 mg/kg/day in FLT3-ITD xenograft model eradicates tumors (Bertin Bioreagent product data). Gilteritinib: MV4-11 hematopoietic engraftment model shows superior bone marrow leukemic cell targeting vs quizartinib (Dual Inhibition study, 2021), but no directly comparable TGI % from the same model system.
Quantified Difference	Clifutinib achieves frank tumor regression (TGI > 100%) at 1.5 mg/kg, a 6.7-fold lower dose than quizartinib's reported 10 mg/kg eradication dose, with documented absence of tumor rebound over 31 days.
Conditions	Clifutinib: NOD/SCID mice bearing MV-4-11 or MOLM-13 subcutaneous xenografts, oral gavage once daily, data from J Med Chem 2025. Quizartinib: FLT3-ITD AML mouse xenograft model, data compiled from Selleckchem/Bertin Bioreagent product specifications.

Why This Matters

Low-dose in vivo potency with durable post-treatment tumor control without rebound supports clifutinib's procurement as a high-efficiency FLT3-ITD inhibitor for preclinical AML models, where minimizing compound consumption and ensuring sustained target suppression after dosing holidays are practical advantages in long-term in vivo experimental designs.

• [1] Liu B, Kang N, Yang F, et al. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia. Journal of Medicinal Chemistry. 2025;68(8):7955-7972. MV-4-11 TGI = 193.5% (1.5 mg/kg qd); MOLM-13 TGI = 94% (4.5 mg/kg qd). View Source

Clifutinib Research and Industrial Applications

FLT3-ITD+ AML Studies with Reduced KIT Toxicity

Researchers designing FLT3-ITD+ AML in vivo studies where bone marrow suppression from KIT inhibition confounds interpretation of anti-leukemic efficacy should prioritize clifutinib. With a c-KIT IC₅₀ of 1790 nM—7.8-fold higher than gilteritinib (230 nM) and >40-fold higher than quizartinib—clifutinib provides a wider therapeutic margin against KIT-driven myelosuppression, enabling cleaner pharmacodynamic readouts of FLT3-ITD target engagement and leukemia-specific apoptosis . This is particularly valuable in patient-derived xenograft (PDX) models where hematopoietic toxicity limits dosing intensity and compromises model validity.

Single-Agent Coverage of FLT3-ITD and TKD Mutant Subclones

For preclinical or clinical protocols addressing the clonal evolution of FLT3-TKD resistance mutations (particularly D835Y) that emerge during Type II FLT3 inhibitor monotherapy, clifutinib's nanomolar potency against D835Y (IC₅₀ = 5.4 nM), D835H (10.9 nM), and D835V (37.4 nM) makes it a suitable single-agent backbone . Unlike quizartinib, which is essentially inactive against D835Y co-mutants (IC₅₀ > 256 nM), clifutinib can suppress both ITD-driven and TKD-mutant subclones without requiring the addition of a separate TKD-active agent, simplifying regimen design and procurement logistics for combination studies [1].

Oral FLT3 Inhibition for Maintenance and MRD Management

Clifutinib's clinical activity at 40 mg/day—a 3-fold lower daily dose than gilteritinib's approved 120 mg/day—combined with its prolonged half-life of 68.3–114.2 hours (supporting once-daily dosing) and dose-proportional PK, positions it favorably for long-duration maintenance protocols [2]. In the FLT3-ITD(+)/TKD(−) R/R AML population treated at 40 mg/day, clifutinib achieved a CRc rate of 53.8% with a median OS of 7.4 months [2]. The narrow kinome footprint (only 12/414 kinases inhibited >80% at 1 µM) and KIT-sparing selectivity further support its use in minimal residual disease (MRD) suppression scenarios, including post-allogeneic hematopoietic stem cell transplantation maintenance, where cumulative off-target toxicity must be minimized over extended treatment durations [2].

FLT3-ITD: Preclinical to Phase III Translational Research

For translational investigators who require alignment between their preclinical FLT3-ITD tool compound and an active Phase III clinical program, clifutinib uniquely bridges this gap. The compound's preclinical characterization (MV-4-11 TGI = 193.5% at 1.5 mg/kg, no 31-day tumor rebound, Ba/F3-FLT3-ITD IC₅₀ = 0.9 nM) is directly linked to the Phase III NCT05586074 registrational trial evaluating clifutinib versus salvage chemotherapy in R/R FLT3-ITD+ AML [3][4]. This concurrent preclinical-to-Phase III evidence package enables procurement decisions where data generated in preclinical models can be contextualized within an active clinical development trajectory, reducing translational uncertainty [3].

Application

Selection Property

Validation Focus

FLT3-ITD pathway inhibition with KIT-sparing context

KIT selectivity window review

Hematopoietic pathway-response differentiation

FLT3-ITD/TKD dual-mutation research models

TKD variant (D835Y/H/V) mutation coverage

Clonal evolution resistance endpoints

Extended-duration FLT3 engagement research

Dose-exposure proportionality review

Long-duration target engagement endpoints

Preclinical-to-clinical translational research

Cross-model pharmacodynamic alignment

Model-to-trial endpoint continuity

• [1] Smith CC et al. Table 3: Cell growth-inhibition profile for FLT3 inhibitors in FLT3-ITD-D835 mutant cells. Quizartinib ITD+D835Y IC₅₀ > 256 nM. PMC6188142. View Source
• [2] Jin J et al. Efficacy and Safety of Clifutinib in FLT3-Mutated R/R AML: Updated Phase I Results. Blood 2023;142(S1):4281. CRc 48.5% at 40 mg/day; half-life 68.3–114.2 h. View Source
• [3] Liu B et al. Discovery of FLT3-ITD Inhibitor Clifutinib. J Med Chem 2025;68(8):7955-7972. MV-4-11 TGI = 193.5%; Phase III NCT05586074. View Source
• [4] ClinicalTrials.gov. NCT05586074: HEC73543 Versus Salvage Chemotherapy in Relapsed or Refractory FLT3-ITD Acute Myeloid Leukemia: a Multicenter, Open-label, Randomized Phase 3 Trial. Accessed 2026. View Source